Cas no 480998-12-7 (MC-DOXHZN hydrochloride)

• Product Name: MC-DOXHZN hydrochloride
• CAS No: 480998-12-7
• MF: C₃₇H₄₃ClN₄O₁₃
• MW: 787.2
• CID: 2084580
• PubChem ID: 10056071
• Update Time: 2025-07-03

MC-DOXHZN hydrochloride Chemical and Physical Properties

Names and Identifiers

• Aldoxorubicin·HCl
• INNO-206 MONOHYDROCHLORIDE
• Aldoxorubicin HCl
• INNO-206
• 2,5-Dihydro-2,5-dioxo-1H-pyrrole-1-hexanoic acid [1-[(2S,4S)-4-[(3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy]-1,2,3,4,6,11-hexahydro-2,5,12-trihydroxy-7-methoxy-6,11-dioxo-2-naphthacenyl]-2-hydroxyethylidene]hydrazide monohydrochloride
• INNO206 HCl
• CID 129317871
• MC-DOXHZN hydrochloride
• Doxorubicin(6-maleimidocaproyl)hydrazone hydrochloride
• INNO-206 HCI
• INNO-206 HCL
• Aldoxorubicin Hydrochloride
• INNO-206 hydrochloride
• INNO-206 HCl salt/INNO206 HCl salt
• CHEMBL2107827
• HY-16261C
• UNII-S098K6HGD9
• SCHEMBL16766915
• Aldoxorubicin Hydrochloride [USAN]
• N-[(E)-[1-[(2S,4S)-4-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-2,5,12-trihydroxy-7-methoxy-6,11-dioxo-3,4-dihydro-1H-tetracen-2-yl]-2-hydroxyethylidene]amino]-6-(2,5-dioxopyrrol-1-yl)hexanamide;hydrochloride
• INNO206HCl
• DA-65289
• 480998-12-7
• AC-36645
• CS-0133344
• SCHEMBL16766912
• 1361563-03-2
• S098K6HGD9
• [(2S,3S,4S,6R)-6-[[(1S,3S)-3-[(E)-N-[6-(2,5-dioxopyrrol-1-yl)hexanoylamino]-C-(hydroxymethyl)carbonimidoyl]-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-2,4-dihydro-1H-tetracen-1-yl]oxy]-3-hydroxy-2-methyloxan-4-yl]azanium;chloride
• Aldoxorubicin (hydrochloride)
• G14244
• D10384
• Aldoxorubicin Hydrochloride (USAN)
• Aldoxorubicin?HCl
• DA-50314
• ALDOXORUBICIN HYDROCHLORIDE [WHO-DD]

• Inchi： 1S/C37H42N4O13.ClH/c1-17-32(46)20(38)13-27(53-17)54-22-15-37(51,23(16-42)39-40-24(43)9-4-3-5-12-41-25(44)10-11-26(41)45)14-19-29(22)36(50)31-30(34(19)48)33(47)18-7-6-8-21(52-2)28(18)35(31)49;/h6-8,10-11,17,20,22,27,32,42,46,48,50-51H,3-5,9,12-16,38H2,1-2H3,(H,40,43);1H/t17?,20?,22?,27?,32?,37-;/m0./s1
• InChI Key： NGKHWQPYPXRQTM-DUUSCTHJSA-N
• SMILES： Cl.O(C1CC(C(C(C)O1)O)N)C1C2C(=C3C(C4C(=CC=CC=4C(C3=C(C=2C[C@@](C(CO)=NNC(CCCCCN2C(C=CC2=O)=O)=O)(C1)O)O)=O)OC)=O)O

Computed Properties

• Exact Mass: 786.2515151g/mol
• Monoisotopic Mass: 786.2515151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 55
• Rotatable Bond Count: 12
• Complexity: 1510
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 268

Experimental Properties

• Solubility: DMSO : 25 mg/mL (31.76 mM; Need ultrasonic)|
• Solubility: Water : 12.5 mg/mL (15.88 mM; ultrasonic and warming and heat to 60°C)

MC-DOXHZN hydrochloride Security Information

• Storage Condition：Store at -20°C, sealed storage, away from moisture and light

Additional information on MC-DOXHZN hydrochloride

MC-DOXHZN Hydrochloride: A Comprehensive Overview in Modern Chemical and Biomedical Research

The compound with the CAS number 480998-12-7, known as MC-DOXHZN hydrochloride, represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. Its hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds that can modulate biological pathways with high specificity. MC-DOXHZN hydrochloride is one such compound that has been studied for its potential role in cancer therapy, inflammation, and other metabolic disorders. The molecule's intricate structure, characterized by a combination of aromatic and heterocyclic rings, suggests that it may interact with multiple targets within cellular systems.

One of the most intriguing aspects of MC-DOXHZN hydrochloride is its mechanism of action. Preliminary studies indicate that it may exert its effects by inhibiting key enzymes involved in cell proliferation and survival. This mechanism aligns with the growing interest in developing small-molecule inhibitors that can selectively target cancer cells while minimizing side effects on healthy tissues. The compound's ability to cross the blood-brain barrier also opens up possibilities for treating neurological disorders.

The synthesis of MC-DOXHZN hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex molecular framework. These methods not only highlight the synthetic prowess of modern chemistry but also underscore the importance of innovative approaches in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of MC-DOXHZN hydrochloride with greater accuracy. Molecular docking studies have revealed potential binding interactions with proteins such as kinases and transcription factors, which are critical regulators of cellular processes. These findings provide valuable insights into how the compound may modulate disease pathways and offer a basis for designing more effective derivatives.

In clinical settings, MC-DOXHZN hydrochloride is being evaluated in preclinical trials to assess its safety and efficacy. The results from these trials are expected to provide a clearer picture of its therapeutic potential and guide future clinical development strategies. The compound's favorable pharmacokinetic profile, including its rapid absorption and prolonged half-life, makes it an attractive candidate for oral administration.

The role of MC-DOXHZN hydrochloride in addressing unmet medical needs cannot be overstated. Its multifaceted properties make it a versatile tool for researchers exploring new therapeutic avenues. As our understanding of biological systems continues to evolve, compounds like this one will play a pivotal role in shaping the future of medicine.

The interdisciplinary nature of research involving MC-DOXHZN hydrochloride underscores the importance of collaboration between chemists, biologists, and clinicians. By leveraging cutting-edge technologies and innovative methodologies, scientists are paving the way for breakthroughs that could revolutionize patient care. The journey from laboratory discovery to clinical application is long and complex, but compounds like this one offer hope for a brighter future in healthcare.